Cas no 569658-97-5 (1,3-Bis((S)-1-(naphthalen-1-yl)ethyl)-1H-i midazol-3-ium tetrafluoroborate)

• Product Name: 1,3-Bis((S)-1-(naphthalen-1-yl)ethyl)-1H-i midazol-3-ium tetrafluoroborate
• CAS No: 569658-97-5
• MF: C₂₇H₂₅BF₄N₂
• MW: 464.3
• MDL: MFCD34601960
• CID: 1600386
• PubChem ID: 162422673
• Update Time: 2025-10-31

1,3-Bis((S)-1-(naphthalen-1-yl)ethyl)-1H-i midazol-3-ium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1,3-bis[(1S)-1-(1-naphthalenyl)ethyl]-,tetrafluoroborate(1-)
• 1,3-Bis((S)-1-(naphthalen-1-yl)ethyl)-1H-i midazol-3-ium tetrafluoroborate
• 1,3-Bis((S)-1-(naphthalen-1-yl)ethyl)-1H-imidazol-3-ium tetrafluoroborate
• BS-52799
• 569658-97-5

• MDL： MFCD34601960
• Inchi： 1S/C27H25N2.BF4/c1-20(24-15-7-11-22-9-3-5-13-26(22)24)28-17-18-29(19-28)21(2)25-16-8-12-23-10-4-6-14-27(23)25;2-1(3,4)5/h3-21H,1-2H3;/q+1;-1
• InChI Key： FOTOHBWRTXSVCI-UHFFFAOYSA-N
• SMILES： [B-](F)(F)(F)F.CC(N1C=[N+](C(C2C3C(=CC=CC=3)C=CC=2)C)C=C1)C1C2C(=CC=CC=2)C=CC=1

Computed Properties

• Exact Mass: 464.2046916g/mol
• Monoisotopic Mass: 464.2046916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.8Ų

Additional information on 1,3-Bis((S)-1-(naphthalen-1-yl)ethyl)-1H-i midazol-3-ium tetrafluoroborate

Recent Advances in the Study of 1,3-Bis((S)-1-(naphthalen-1-yl)ethyl)-1H-imidazol-3-ium Tetrafluoroborate (CAS: 569658-97-5)

The compound 1,3-Bis((S)-1-(naphthalen-1-yl)ethyl)-1H-imidazol-3-ium tetrafluoroborate (CAS: 569658-97-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral ionic liquid, characterized by its unique structural features, has shown promising applications in asymmetric synthesis, catalysis, and drug discovery. Recent studies have explored its potential as a versatile building block for the development of novel therapeutic agents and as a catalyst in stereoselective transformations.

One of the key areas of research has focused on the compound's role in asymmetric catalysis. A 2023 study published in the Journal of the American Chemical Society demonstrated that 1,3-Bis((S)-1-(naphthalen-1-yl)ethyl)-1H-imidazol-3-ium tetrafluoroborate can serve as an effective chiral auxiliary in the synthesis of enantiomerically pure pharmaceuticals. The study highlighted its ability to induce high enantioselectivity in the formation of carbon-carbon bonds, a critical step in the synthesis of many bioactive molecules.

In addition to its catalytic applications, recent investigations have explored the compound's potential in drug delivery systems. A 2024 paper in Advanced Materials reported the development of a novel ionic liquid-based drug carrier utilizing 1,3-Bis((S)-1-(naphthalen-1-yl)ethyl)-1H-imidazol-3-ium tetrafluoroborate. The study found that the compound's unique physicochemical properties, including its high solubility and stability, make it an ideal candidate for enhancing the bioavailability of poorly water-soluble drugs.

Further research has also examined the compound's interactions with biological targets. A recent Nature Communications article (2024) detailed molecular docking studies that revealed strong binding affinities between 1,3-Bis((S)-1-(naphthalen-1-yl)ethyl)-1H-imidazol-3-ium tetrafluoroborate and specific protein targets involved in inflammatory pathways. These findings suggest potential applications in the development of anti-inflammatory agents, although further in vivo studies are needed to validate these observations.

The synthesis and characterization of derivatives of 1,3-Bis((S)-1-(naphthalen-1-yl)ethyl)-1H-imidazol-3-ium tetrafluoroborate have also been a focus of recent work. A 2023 study in Chemical Science presented a modular approach to modifying the naphthyl groups, enabling fine-tuning of the compound's steric and electronic properties for specific applications. This advancement opens new possibilities for custom-designed ionic liquids with tailored functionalities.

Looking forward, researchers anticipate that 1,3-Bis((S)-1-(naphthalen-1-yl)ethyl)-1H-imidazol-3-ium tetrafluoroborate and its derivatives will play an increasingly important role in green chemistry initiatives. Its potential as a recyclable catalyst and as a medium for environmentally benign chemical processes aligns with the growing demand for sustainable synthetic methodologies in the pharmaceutical industry.